Cas no 2228418-61-7 (1-(2-chloropyridin-3-yl)cyclopropylmethanol)

• Product Name: 1-(2-chloropyridin-3-yl)cyclopropylmethanol
• CAS No: 2228418-61-7
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD32852252
• CID: 5599912
• PubChem ID: 154879072
• Update Time: 2023-11-25

1-(2-chloropyridin-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• [1-(2-chloropyridin-3-yl)cyclopropyl]methanol
• Cyclopropanemethanol, 1-(2-chloro-3-pyridinyl)-
• EN300-1976761
• 2228418-61-7
• 1-(2-chloropyridin-3-yl)cyclopropylmethanol

• MDL： MFCD32852252
• Inchi： 1S/C9H10ClNO/c10-8-7(2-1-5-11-8)9(6-12)3-4-9/h1-2,5,12H,3-4,6H2
• InChI Key： JSPVMUYUYRTWIM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CN=C2Cl)(CO)CC1

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 316.2±27.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)